Cas no 2171928-85-9 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropyl}acetic acid
• CAS No: 2171928-85-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6320586
• PubChem ID: 165513497
• Update Time: 2025-05-24

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropyl}acetic acid
• EN300-1522695
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]cyclopropyl}acetic acid
• 2171928-85-9

• Inchi： 1S/C26H30N2O5/c1-3-12-25(2,23(31)27-26(13-14-26)15-22(29)30)28-24(32)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,3,12-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： PLSIAFHCRGKZSC-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropyl}acetic acid

Compound CAS No. 2171928-85-9: 2-{1-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido]cyclopropyl}acetic Acid

The compound with CAS number 2171928-85-9, known as 2-{1-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido]cyclopropyl}acetic acid, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a branched pentanamide chain. The presence of these functional groups makes it a valuable molecule in fields such as drug discovery, organic synthesis, and materials science.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the molecule during synthesis. This group ensures that the amino functionality remains intact during the formation of the cyclopropane ring and the subsequent attachment of the acetic acid moiety.

The cyclopropane ring in this compound is of particular interest due to its unique electronic properties and strain-induced reactivity. Cyclopropane-containing compounds are known to exhibit unusual chemical reactivity, making them valuable in drug design for targeting specific biological pathways. Recent studies have highlighted the potential of such strained rings in modulating enzyme activity and improving drug bioavailability.

The branched pentanamide chain introduces additional complexity to the molecule, enhancing its solubility and stability. This feature is critical for applications in pharmaceuticals, where molecules must often traverse cellular membranes to reach their target sites. The combination of the Fmoc group, cyclopropane ring, and pentanamide chain creates a versatile platform for further functionalization and optimization.

In terms of applications, this compound has shown promise in peptide-based drug delivery systems. The Fmoc group can be selectively removed under mild conditions, allowing for controlled release of bioactive agents. Additionally, the cyclopropane ring can serve as a scaffold for attaching various bioactive moieties, enabling the creation of multi-functional drugs with enhanced efficacy.

Recent research has also explored the use of this compound in materials science, particularly in the development of novel polymers and nanomaterials. The unique electronic properties of the cyclopropane ring can influence the mechanical and optical properties of materials, making this compound a potential candidate for advanced material applications.

In conclusion, CAS No. 2171928-85-9 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for researchers in drug discovery, organic synthesis, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.